Cas no 1220040-12-9 ((7-Methyl-1h-indazol-5-yl)-methanol)

(7-Methyl-1H-indazol-5-yl)-methanol is a heterocyclic organic compound featuring an indazole core substituted with a hydroxymethyl group at the 5-position and a methyl group at the 7-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the methyl substitution can influence metabolic stability. Its well-defined purity and consistent synthesis make it suitable for research and development in medicinal chemistry. The compound’s stability under standard storage conditions ensures reliable performance in synthetic workflows.
(7-Methyl-1h-indazol-5-yl)-methanol structure
1220040-12-9 structure
Product Name:(7-Methyl-1h-indazol-5-yl)-methanol
CAS No:1220040-12-9
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD15474898
CID:2181856
PubChem ID:72219356
Update Time:2025-10-23

(7-Methyl-1h-indazol-5-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (7-Methyl-1h-indazol-5-yl)-methanol
    • (7-methyl-1H-indazol-5-yl)methanol
    • 7-Methyl-1H-indazole-5-methanol
    • DB-257873
    • G62844
    • DTXSID601304916
    • MB14734
    • 1220040-12-9
    • CS-0340838
    • MDL: MFCD15474898
    • Inchi: 1S/C9H10N2O/c1-6-2-7(5-12)3-8-4-10-11-9(6)8/h2-4,12H,5H2,1H3,(H,10,11)
    • InChI Key: AISJVZYFIFAYHU-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C)C2=C(C=NN2)C=1

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 48.9Ų

(7-Methyl-1h-indazol-5-yl)-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM150639-1g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
1g
$660 2021-08-05
Chemenu
CM150639-1g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
1g
$*** 2023-04-03
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0420-1g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 97%
1g
5071.29CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0420-5g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 97%
5g
16943.89CNY 2021-05-08
Alichem
A269002089-1g
(7-Methyl-1H-indazol-5-yl)methanol
1220040-12-9 95%
1g
$562.32 2023-09-03
eNovation Chemicals LLC
D968694-100mg
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
100mg
$300 2024-07-28
eNovation Chemicals LLC
D968694-250mg
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
250mg
$480 2024-07-28
eNovation Chemicals LLC
D968694-500mg
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
500mg
$825 2024-07-28
eNovation Chemicals LLC
D968694-1g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
1g
$1555 2024-07-28
eNovation Chemicals LLC
D968694-5g
(7-Methyl-1H-indazol-5-yl)-methanol
1220040-12-9 95%
5g
$5465 2024-07-28

Additional information on (7-Methyl-1h-indazol-5-yl)-methanol

Comprehensive Overview of (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9): Properties, Applications, and Research Insights

The compound (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9) is a specialized indazole derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in drug discovery, aligning with current trends in small-molecule therapeutics and heterocyclic chemistry.

Chemically, (7-Methyl-1H-indazol-5-yl)-methanol belongs to the indazole family, a class of nitrogen-containing heterocycles known for their bioactivity. The presence of a hydroxymethyl group at the 5-position and a methyl substituent at the 7-position enhances its solubility and reactivity, making it a valuable intermediate in medicinal chemistry. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds for targets like kinase inhibitors and GPCR modulators.

Recent studies highlight the compound's relevance in cancer research, particularly in the design of tyrosine kinase inhibitors. Its scaffold mimics bioactive motifs found in FDA-approved drugs, sparking interest in personalized medicine approaches. Additionally, its metabolic stability and blood-brain barrier permeability are under investigation for neurodegenerative disease applications, addressing growing public interest in Alzheimer's and Parkinson's therapeutics.

From a synthetic perspective, (7-Methyl-1H-indazol-5-yl)-methanol is typically prepared via Pd-catalyzed cross-coupling or reductive amination strategies. Innovations in green chemistry have led to improved yields using microwave-assisted synthesis, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy ensure high purity, critical for preclinical studies.

The compound's commercial demand is rising due to its utility in high-throughput screening libraries. Pharmaceutical companies prioritize such building blocks to accelerate drug repurposing projects—a trend amplified by post-pandemic needs for rapid therapeutic development. Furthermore, its IP status and patent landscape are frequently queried in AI-driven literature searches, underscoring its competitive value.

In conclusion, (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9) exemplifies the convergence of structural ingenuity and therapeutic potential. As research continues to unravel its mechanisms, this compound may pave the way for breakthroughs in precision oncology and CNS drug delivery, answering pressing questions in modern healthcare.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd